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Abstract
This technical guide provides a comprehensive overview of 10-hydroxyoctadecanoyl-CoA
and its direct precursor, 10-hydroxystearic acid (10-HSA). It details the biosynthesis of 10-HSA,

primarily through microbial enzymatic pathways, its subsequent activation to the metabolically

active 10-hydroxyoctadecanoyl-CoA, and its physiological roles and signaling pathways. This

document consolidates key quantitative data, outlines detailed experimental protocols for

analysis, and uses visualizations to clarify complex biological processes, serving as a critical

resource for professionals in lipid research and drug development.

Introduction to 10-Hydroxystearic Acid (10-HSA)
10-Hydroxystearic acid, also known as 10-hydroxyoctadecanoic acid, is a saturated hydroxy

fatty acid (HFA) with an 18-carbon chain and a hydroxyl group at the tenth carbon position. This

structure introduces a chiral center, allowing for (R)- and (S)- enantiomers, with the (R)-

configuration being of significant interest in biochemical studies. As a gut microbial metabolite

derived from dietary fatty acids like oleic and linoleic acid, 10-HSA is implicated in host-microbe

interactions, immune response modulation, and cellular signaling. Its conversion to 10-
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hydroxyoctadecanoyl-CoA is a critical activation step that primes it for participation in various

metabolic pathways.

Table 1: Chemical and Physical Properties of 10-
Hydroxystearic Acid

Property Value Source

CAS Number 638-26-6

Molecular Formula C₁₈H₃₆O₃

Molecular Weight 300.5 g/mol

IUPAC Name 10-hydroxyoctadecanoic acid

Synonyms
10-Hydroxystearic Acid, 10-

HSA

Melting Point 81 °C

Classification Long-chain hydroxy fatty acid

Biosynthesis and Activation
Microbial Biosynthesis of 10-Hydroxystearic Acid
The primary route for 10-HSA synthesis is the microbial hydration of unsaturated fatty acids,

particularly oleic acid. This biotransformation is catalyzed by a class of FAD-containing

enzymes known as oleate hydratases (EC 4.2.1.53), which are found exclusively in

microorganisms. These enzymes execute a regio- and stereospecific addition of a water

molecule across the C9-C10 double bond of oleic acid to produce (R)-10-hydroxystearic acid.

Several bacterial species are known to perform this conversion, including Lactobacillus

plantarum, Staphylococcus aureus, and Stenotrophomonas nitritireducens. This process is of

significant industrial interest as a sustainable method for producing valuable hydroxy fatty acids

from renewable plant oils.
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Caption: Microbial conversion of oleic acid to 10-hydroxystearic acid.

Activation to 10-Hydroxyoctadecanoyl-CoA
For 10-HSA to become metabolically active within host cells, it must first be converted to its

coenzyme A (CoA) thioester, 10-hydroxyoctadecanoyl-CoA. This activation is a two-step,

ATP-dependent process catalyzed by long-chain acyl-CoA synthetases (ACSL). These

enzymes are crucial for "trapping" fatty acids within the cell and directing them toward specific

metabolic fates, such as β-oxidation or lipid synthesis. The general mechanism involves the

formation of an acyl-adenylate intermediate, followed by the transfer of the acyl group to

coenzyme A.

Fatty Acid Activation
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Caption: Activation of 10-HSA to its metabolically active CoA ester.

Metabolism and Physiological Signaling
Once activated, 10-hydroxyoctadecanoyl-CoA can enter several metabolic and signaling

pathways.

Metabolic Fate
In host cells, 10-HSA is known to be metabolized via peroxisomal β-oxidation. The initial step

involves the oxidation of the hydroxyl group at the C-10 position to form 10-ketostearic acid.

This ketone then enters the β-oxidation spiral, where the fatty acid chain is sequentially

shortened by two-carbon units with each cycle.

Cellular Signaling
10-HSA acts as a signaling molecule by interacting with specific cellular receptors. Its known

interactions include:

Peroxisome Proliferator-Activated Receptor Alpha (PPARα): As a ligand for PPARα, 10-HSA

can modulate the expression of genes involved in lipid metabolism and inflammation,

thereby influencing the host's immune response.

G Protein-Coupled Receptors (GPRs): Long-chain fatty acids are known to activate G

protein-coupled receptors, and 10-HSA is suggested to interact with receptors such as

GPR40, participating in various cellular signaling cascades.
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Caption: Known signaling interactions of 10-hydroxystearic acid.

Quantitative Data
The enzymatic production and detection of 10-HSA have been quantified under various

conditions.

Table 2: Enzymatic Production of 10-HSA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15622100?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme/Or
ganism

Substrate Optimal pH
Optimal
Temp.

Yield/Activit
y

Reference

Recombinant

Oleate

Hydratase (L.

garvieae)

Oleic Acid (30

g/L)
7.5 30 °C

105.49 U/mL

enzyme

solution

S.

nitritireducen

s (whole

cells)

Oleic Acid 7.5 35 °C
Maximal

conversion

N.

cholesterolicu

m NRRL

5767

Oleic Acid 6.5 40 °C Good yield

Pseudomona

s sp.
Oleic Acid 7.0 N/A N/A

Table 3: 10-HSA Concentrations in Biological Samples
Sample Matrix

Concentration /
Level

Analytical Method Reference

Milk Fat (Ewes/Goats)
Up to 0.8% of total

oxygenated FAs
GC-MS

To cite this document: BenchChem. [10-Hydroxyoctadecanoyl-CoA and its relation to
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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